Cas no 4271-96-9 (1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine)

1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine structure

4271-96-9 structure

Product Name:1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine

CAS No:4271-96-9

MF:C₆H₁₂N₂

MW:112.172881126404

MDL:MFCD00036056

CID:44895

PubChem ID:77953

Update Time:2025-04-18

1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

- 1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine
- Pyrimidine, 1,4,5,6-tetrahydro-1,2-dimethyl-
- 1,2-dimethyl-5,6-dihydro-4H-pyrimidine
- 1,4,5,6-Tetrahydro-1,2-dimethylpyrimidine
- 2,3-Dimethyltetrahydropyrimidine
- 2,3-dimethyl-3,4,5,6-tetrahydropyrimidine
- Pyrantel Impurity A
- PubChem14029
- KSC496Q9P
- SBB001664
- STK675870
- R351
- EINECS 224-262-2
- AKOS005593928
- 1,2-dimethyl-1,4,5,6-tetrahydro-pyrimidine
- SCHEMBL35675
- Pyrantel impurity D
- 4271-96-9
- MORANTEL HYDROGEN TARTRATE IMPURITY C [EP IMPURITY]
- FT-0606422
- SB57509
- AKOS025243309
- AC-2940
- PYRANTEL EMBONATE IMPURITY D [EP IMPURITY]
- F4M3LG4PSU
- A825992
- EN300-321278
- AM20100127
- Pyrimidine, 3,4,5,6-tetrahydro-2,3-dimethyl-
- Q-100475
- UNII-F4M3LG4PSU
- NS00007075
- DTXSID3063382
- MFCD00036056
- EC 224-262-2
- 1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine #
- CS-W021273
- GS-6275
- PYRANTEL EMBONATE IMPURITY D (EP IMPURITY)
- 1,4,5,6-Tetrahydro-1,2-dimethylpyrimidine; 1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine; 2,3-Dimethyl-3,4,5,6-tetrahydropyrimidine; Pyrantel Embonate Imp. D (EP)
- MORANTEL HYDROGEN TARTRATE IMPURITY C (EP IMPURITY)
- DTXCID3040140
- 1,4,5,6-tetrahydro-1,2-dimethyl-pyrimidin
- MDL： MFCD00036056
- Inchi： 1S/C6H12N2/c1-6-7-4-3-5-8(6)2/h3-5H2,1-2H3
- InChI Key： ZFDWWDZLRKHULH-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=NCCC1

Computed Properties

Exact Mass: 112.10000
Monoisotopic Mass: 112.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.6
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.2

Experimental Properties

Color/Form: Uncertain
Density: 0,98 g/cm3
Boiling Point: 125 ºC (115 mmHg)
Flash Point: 73°C
Refractive Index: 1.513
PSA: 15.60000
LogP: 0.11380
Solubility: Uncertain

1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：3267
Hazard Category Code： 22-34
Safety Instruction： S23-S26-S36/37/39
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：Sealed in dry,Room Temperature

1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D144A-25g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9	98%	25g	￥79.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D144A-100g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9	98%	100g	￥303.0	2022-05-30
Chemenu	CM166602-500g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9	97%	500g	$211	2021-08-05
Chemenu	CM166602-1000g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9	97%	1000g	$337	2021-08-05
Apollo Scientific	OR13592-25g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9	97%	25g	£15.00	2025-02-19
Apollo Scientific	OR13592-100g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9	97%	100g	£22.00	2025-02-19
TRC	D440120-1g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9		1g	$ 71.00	2023-09-07
TRC	D440120-5g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9		5g	$ 121.00	2023-09-07
TRC	D440120-25g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9		25g	$ 230.00	2023-09-07
TRC	D440120-50g	1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine	4271-96-9		50g	$374.00	2023-05-18

1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:4271-96-9)1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine

Order Number:sfd15830

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:4271-96-9)1,2-二甲基-1,4,5,6-四氢嘧啶

Order Number:LE25838097

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:49

Price ($):discuss personally

Email:18501500038@163.com

1,2-Dimethyl-1,4,5,6-tetrahydropyrimidine Related Literature

1. c-Thioacylation by the Willgerodt–Kindler reaction. Structure of the anomalous products from salicylaldehydes. X-Ray crystal structure of the betaine from 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine, sulphur, and 3,5-dichlorosalicylaldehyde

Srinivasachari Rajappa,Bhagwan G. Advani,Gopinath Kartha J. Chem. Soc. Perkin Trans. 1 1984 1631
2. Theoretical studies of reactions of carbon dioxide mediated and catalysed by transition metal complexes

Ting Fan,Xihan Chen,Zhenyang Lin Chem. Commun. 2012 48 10808
3. Index pages

J. Chem. Soc. Perkin Trans. 1 1984 A003
4. Synthesis of trovafloxacin using various (1α,5α,6α)-3-azabicyclo[3.1.0]hexane derivatives

Timothy Norris,Tamim F. Braish,Michael Butters,Keith M. DeVries,Joel M. Hawkins,Stephen S. Massett,Peter R. Rose,Dinos Santafianos,Constantine Sklavounos J. Chem. Soc. Perkin Trans. 1 2000 1615
5. Synthesis and applications of the sulfur containing analogues of cyclic carbonates

Carlos Díez-Poza,Lucía álvarez-Miguel,Marta E. G. Mosquera,Christopher J. Whiteoak Org. Biomol. Chem. 2023 21 3733

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